3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione

• Molecular Formula: C15H20N2O5S
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-(2-amino-1,3-thiazol-4-yl)-3-methyl-8-(propan-2-yloxymethyl)-2,7-dioxaspiro[4.4]nonane-1,6-dione
• InChI: InChI=1S/C15H20N2O5S/c1-8(2)20-5-9-4-15(11(18)21-9)7-14(3,22-12(15)19)10-6-23-13(16)17-10/h6,8-9H,4-5,7H2,1-3H3,(H2,16,17)
• InChI Key: RINBPLHLCMFXFO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1CC2(CC(OC2=O)(C)C3=CSC(=N3)N)C(=O)O1

Description

3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[44]nonane-1,6-dione is a complex organic compound that features a unique spiro structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione typically involves multiple steps. One common approach starts with the preparation of the thiazole ring, followed by the formation of the spiro structure. The reaction conditions often include the use of specific catalysts and solvents to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and automated systems to control the reaction parameters precisely .

Chemical Reactions Analysis

Types of Reactions

3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or add hydrogen atoms.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce thiols or amines .

Scientific Research Applications

3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials with unique properties

Mechanism of Action

The mechanism of action of 3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound can modulate the activity of these targets, leading to various biological effects. The pathways involved may include signal transduction, gene expression, and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(2-amino-1,3-thiazol-4-yl)propanoate
• Ethyl 2-(2-amino-5-methyl-1,3-thiazol-4-yl)acetate
• 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides

Uniqueness

3-(2-Amino-1,3-thiazol-4-yl)-3-methyl-8-[(propan-2-yloxy)methyl]-2,7-dioxaspiro[4.4]nonane-1,6-dione is unique due to its spiro structure, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .